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Compound of Interest

Compound Name: 1,4-Dioxane

Cat. No.: B091453 Get Quote

This guide provides essential safety information, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with 1,4-
Dioxane. Adherence to these guidelines is critical for preventing fire, explosions, and

exposure-related health risks.

Frequently Asked Questions (FAQs)
General Hazards and Properties
Q1: What are the primary flammability and explosion hazards of 1,4-Dioxane?

A1: 1,4-Dioxane is a highly flammable liquid and vapor that poses a significant fire hazard.[1]

[2] Its vapor is heavier than air and can travel a considerable distance to an ignition source,

causing a flashback.[2][3] The primary explosion hazard stems from the formation of explosive

peroxides upon exposure to air and light.[4][5][6] These peroxides can detonate when

subjected to heat, friction, or impact, particularly during distillation or evaporation processes

which concentrate them.[7][8][9]

Q2: What are the key physical and chemical properties of 1,4-Dioxane relevant to its hazards?

A2: Key properties are summarized in the table below. Its low flash point and wide explosive

limits make it particularly dangerous.
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Q3: How does 1,4-Dioxane form explosive peroxides?

A3: Like other ethers, 1,4-Dioxane reacts with atmospheric oxygen in a free radical reaction,

especially when exposed to light, to form unstable peroxides.[4][6][8] This process is

autocatalytic, meaning the presence of peroxides can accelerate the formation of more

peroxides.[6]

Q4: How often should I test my 1,4-Dioxane for peroxides?

A4: Unopened containers should be tested upon reaching the manufacturer's expiration date.

Opened containers should be tested every 3-6 months.[7] Any container that has been open for

more than a year should be treated with extreme caution and tested before use.[1][7]

Q5: What are the visual signs of peroxide formation?

A5: While dangerous levels of peroxides can be present without any visible signs, visual

indicators include the formation of white crystals around the container cap or within the liquid,

or the liquid becoming viscous.[6] If crystals are observed, do not move or open the container

and contact your institution's Environmental Health & Safety (EH&S) department immediately.

[6][7]

Safe Handling and Storage
Q6: What are the proper storage conditions for 1,4-Dioxane?

A6: Store 1,4-Dioxane in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and direct sunlight.[10][11] It should be kept in a tightly sealed, properly labeled

container, preferably the original manufacturer's container.[11][12] Containers should be dated

upon receipt and upon opening to track their age.[7]

Q7: What Personal Protective Equipment (PPE) is required when handling 1,4-Dioxane?

A7: The minimum required PPE includes:

Fire/flame-resistant lab coat.[1]

Safety goggles or a face shield.[7]
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Chemical-resistant gloves (butyl rubber is a good option).[13]

Closed-toe shoes and full-length pants.[1] All work with 1,4-Dioxane must be conducted in a

certified chemical fume hood.[1][7]

Emergency Procedures
Q8: What should I do in case of a 1,4-Dioxane spill?

A8: For a small spill (<1 L) that you are trained to handle, alert others, eliminate all ignition

sources, and clean it up using an appropriate spill kit while wearing proper PPE.[1][7] For large

spills (>1 L), evacuate the area immediately, alert others, and call emergency services.[7]

Q9: What is the correct fire extinguisher to use for a 1,4-Dioxane fire?

A9: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguishers.[2][3] Do

not use water, as it may be ineffective.[2] If a fire occurs, containers of 1,4-Dioxane may

explode when heated.[2]

Data Presentation
Table 1: Physical and Chemical Properties of 1,4-Dioxane
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Property Value

Chemical Formula C₄H₈O₂[4]

Molar Mass 88.11 g/mol [14]

Appearance Colorless liquid[4]

Odor Faint, sweet, ether-like[4][15]

Boiling Point 101.1 °C (214.0 °F)[4]

Melting Point 11.8 °C (53.2 °F)[4]

Density 1.033 g/mL[4]

Vapor Pressure 29 mmHg at 20 °C[4]

Vapor Density 3.0 (Air = 1)[14]

Solubility in Water Miscible[4]

Table 2: Flammability and Explosion Data for 1,4-Dioxane

Parameter Value

Flash Point 11-12 °C (52-54 °F)[3][4][14]

Autoignition Temperature 180 °C (356 °F)[3][4]

Lower Explosive Limit (LEL) 2.0% by volume in air[4][16]

Upper Explosive Limit (UEL) 22.0% by volume in air[4][16]

NFPA 704 Rating Health: 2, Flammability: 3, Reactivity: 1[16]

Troubleshooting Guides
Issue: Suspected Peroxide Formation

Q: I have an old container of 1,4-Dioxane. How do I determine if it's safe to use? A: First,

check the dates of receipt and opening. If the container has been open for more than a year,

proceed with extreme caution.[1] Visually inspect the container for crystals, especially around
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the cap and in the liquid.[6] If crystals are present, DO NOT MOVE OR OPEN THE

CONTAINER. Isolate the area and contact EH&S immediately.[6][7] If there are no visual signs,

you must test for peroxides before use, especially before any heating or distillation.[3][6]

Issue: Positive Peroxide Test

Q: My 1,4-Dioxane tested positive for peroxides with a concentration above the safe limit (e.g.,

>25 ppm). What should I do? A: Do not use the solvent.[17] Do not attempt to distill it, as this

will concentrate the explosive peroxides.[7] The solvent must be treated to remove the

peroxides or disposed of as hazardous waste. Contact your institution's EH&S department for

guidance on proper disposal procedures.[6]

Issue: Accidental Ignition

Q: A small amount of 1,4-Dioxane has caught fire in my fume hood. What is the immediate

course of action? A: If you are trained to use a fire extinguisher and the fire is small and

contained, use an appropriate extinguisher (CO2, dry chemical).[2] If possible, close the fume

hood sash to help contain the fire.[13] Never move a container of burning liquid.[13] If the fire

cannot be immediately extinguished or if you are in any doubt, evacuate the area, activate the

fire alarm, and call emergency services.[1]

Experimental Protocols
Protocol: Testing for Peroxides in 1,4-Dioxane
This protocol describes a common method for detecting peroxides using commercially

available test strips.

Materials:

Sample of 1,4-Dioxane to be tested

Commercial peroxide test strips (e.g., sensitive to 0.5-25 ppm or similar range)[17]

Clean pipette

Clean, dry beaker or test tube
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Appropriate PPE (safety goggles, lab coat, chemical-resistant gloves)

Procedure:

Work in a fume hood. Ensure all potential ignition sources are removed from the area.

Sample Collection: Carefully open the 1,4-Dioxane container. Using a clean pipette, transfer

approximately 1-2 mL of the solvent into the beaker or test tube.[6] Reseal the main

container immediately.

Testing:

Remove a single peroxide test strip from its packaging, avoiding touching the test pad.

Dip the test strip into the solvent sample for the time specified in the manufacturer's

instructions (typically 1 second).[6]

Remove the strip and shake off any excess liquid.[6]

Reading the Result:

Wait for the color to develop as indicated by the test strip instructions (usually a few

seconds).[6]

Immediately compare the color of the test pad to the color chart provided with the test

strips to determine the peroxide concentration in parts per million (ppm).[6]

Action and Documentation:

Safe (< 25 ppm): If the peroxide level is within the acceptable range defined by your

institution's safety policy, the solvent is safe for use. Record the test date and result on the

container's label.[7][17]

Unsafe (≥ 25 ppm): If the peroxide level is at or above the action limit, the solvent is

hazardous. Do not use it.[17] Label the container as "Peroxide Contaminated - DO NOT

USE" and contact EH&S for disposal instructions.
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Mandatory Visualizations
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Caption: Workflow for Safely Handling 1,4-Dioxane Containers.
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Caption: Emergency Response Flowchart for a 1,4-Dioxane Spill.
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Caption: Factors Leading to a 1,4-Dioxane Fire or Explosion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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